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Compound of Interest

Compound Name: 2-Amino-4-methoxybutan-1-ol
CAS No.: 1314909-08-4
Cat. No.: B3097647
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

This technical guide provides a comprehensive overview of 2-Amino-4-methoxybutan-1-ol, a
bifunctional organic compound with potential applications in synthetic chemistry and drug
discovery. This document delves into its chemical identity, structural characteristics, potential
synthetic pathways, and expected analytical signatures, offering valuable insights for
researchers working with novel chemical entities.

Chemical Identity and Nomenclature

2-Amino-4-methoxybutan-1-ol is a primary amino alcohol with a methoxy functional group.
The presence of both an amine and a hydroxyl group on a flexible butane backbone suggests
its utility as a versatile building block in organic synthesis.

Table 1: Chemical Identifiers for 2-Amino-4-methoxybutan-1-ol
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Identifier Value Source

IUPAC Name 2-amino-4-methoxybutan-1-ol PubChemLite[1]
CAS Number 1314909-08-4 MolCore[2]
Molecular Formula CsH13NO:2 MolCore[2]
Molecular Weight 119.16 g/mol MolCore[2]
SMILES COCCC(CO)N PubChemLite[1]

INChl=1S/C5H13NO2/c1-8-3- _
InChl PubChemLite[1]
2-5(6)4-7/h5,7H,2-4,6H2,1H3

CXDOZzZVCBIIMGPS- .
InChlKey PubChemLite[1]
UHFFFAOYSA-N

Currently, there are no widely recognized synonyms for 2-Amino-4-methoxybutan-1-ol.

Structural Elucidation and Physicochemical
Properties

The molecular structure of 2-Amino-4-methoxybutan-1-ol features a chiral center at the
second carbon, indicating the potential for stereocisomers. The molecule's polarity is influenced
by the hydrophilic amino and hydroxyl groups, as well as the ether linkage.

Caption: 2D structure of 2-Amino-4-methoxybutan-1-ol.

Due to the limited availability of experimental data, many of the physicochemical properties of
2-Amino-4-methoxybutan-1-ol must be predicted. The presence of both hydrogen bond
donors (-OH, -NHz) and acceptors (-O-) suggests high water solubility and a relatively high
boiling point compared to non-functionalized alkanes of similar molecular weight.[3]

Table 2: Predicted Physicochemical Properties
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Property Predicted Value Notes
N ) ) Amino alcohols generally
Boiling Point High o . )
exhibit high boiling points.[3]
The presence of hydrophilic
Water Solubility High hydroxyl and amino groups
enhances water solubility.[3]
XlogP -1.1 PubChemlLite[1]
K (Predicted) ~9-10 for the Based on typical values for
a
P amine, ~15-16 for the alcohol primary amines and alcohols.

Potential Synthetic Pathways

While specific synthesis protocols for 2-Amino-4-methoxybutan-1-ol are not readily available
in the literature, plausible synthetic routes can be devised based on established methodologies
for the synthesis of amino alcohols. A logical approach would involve the reduction of a
corresponding amino acid or a derivative thereof.

One potential precursor is 2-amino-4-methoxybutanoic acid. The synthesis could proceed via
the reduction of the carboxylic acid or its ester.

Reducing Agent
(e.g., LiAlHa, NaBHa)

Esterification

(Z-Amino-4-methoxybutanoic acid (e.9., SOCI:/MeOH) Methyl 2-amino-4-methoxybutanoate

Reduction 2-Amino-4-methoxybutan-1-ol

Click to download full resolution via product page
Caption: Proposed synthetic workflow for 2-Amino-4-methoxybutan-1-ol.
Experimental Protocol: A Generalized Approach

The following protocol is a generalized procedure based on the reduction of amino acid esters
to amino alcohols.[4]

» Esterification: The starting material, 2-amino-4-methoxybutanoic acid, would first be
converted to its methyl or ethyl ester. This can be achieved using standard esterification
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methods, such as refluxing with the corresponding alcohol in the presence of an acid catalyst
(e.g., sulfuric acid or thionyl chloride).

e Reduction: The resulting amino ester is then reduced to the desired amino alcohol. A
powerful reducing agent like lithium aluminum hydride (LiAlH4) in an anhydrous ether solvent
(e.g., diethyl ether or tetrahydrofuran) is typically required for this transformation. The
reaction is usually carried out at low temperatures initially and then allowed to warm to room
temperature.

o Work-up and Purification: The reaction is quenched carefully with water and a base (e.g.,
NaOH solution) to decompose the excess reducing agent and precipitate aluminum salts.
The product is then extracted into an organic solvent, dried, and purified, typically by
distillation or chromatography.

Potential Applications in Research and Drug
Development

Amino alcohols are a significant class of compounds in medicinal chemistry and materials
science.[3][5] The bifunctional nature of 2-Amino-4-methoxybutan-1-ol makes it a candidate
for several applications:

o Chiral Ligands: As a chiral molecule, it can be used in the synthesis of chiral ligands for
asymmetric catalysis.[6]

o Pharmaceutical Intermediates: Amino alcohols are common structural motifs in many
biologically active molecules and can serve as key intermediates in the synthesis of novel
drug candidates.[3]

¢ Building Blocks for Complex Molecules: The dual functionality allows for selective reactions
at either the amino or hydroxyl group, making it a versatile building block for the synthesis of
more complex molecules.[5]

Spectroscopic Characterization

For a researcher synthesizing or working with 2-Amino-4-methoxybutan-1-ol, spectroscopic
analysis is crucial for structure confirmation.
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Table 3: Expected Spectroscopic Signatures

Technique Expected Features

- A multiplet for the proton at C2 (adjacent to

both -NH2 and -CH20H).- Distinct signals for the

diastereotopic protons of the -CH20H group.- A
1H NMR _

singlet for the -OCHs protons around 3.3 ppm.-

Broad singlets for the -NHz and -OH protons,

which are exchangeable with D20.[7]

- A signal for the carbon bearing the hydroxyl

group (C1) in the 60-70 ppm range.- A signal for

the carbon bearing the amino group (C2) in the
13C NMR _

50-60 ppm range.- A signal for the methoxy

carbon (-OCHs) around 59 ppm.- Signals for the

other two backbone carbons (C3 and C4).[7]

- A broad O-H stretching band around 3300-
3400 cm~1.- N-H stretching bands (for the
primary amine) in the same region, often

IR Spectroscopy appearing as sharper peaks superimposed on
the O-H band.- A C-O stretching band for the
alcohol around 1050 cm~1.- A C-O stretching
band for the ether around 1100 cm~1.[7]

- The molecular ion peak (M*) may be weak or

absent.- Characteristic fragmentation patterns
Mass Spectrometry would include the loss of a hydroxymethyl

radical (*CH20H) and cleavage alpha to the

nitrogen atom.

Conclusion

2-Amino-4-methoxybutan-1-ol represents a chemical entity with significant potential for
applications in various fields of chemical research. While detailed experimental data remains
scarce, its structural features and the established chemistry of related amino alcohols provide a
solid foundation for its synthesis and utilization as a valuable building block. This guide serves
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as a foundational resource for scientists and researchers interested in exploring the chemistry
and potential of this intriguing molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b3097647?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3097647?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

